Cas no 2094055-53-3 (2-(1-methyl-1H-1,2,3-triazol-4-yl)oxolan-3-amine dihydrochloride)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-4-yl)oxolan-3-amine dihydrochloride
• CAS No: 2094055-53-3
• CID: 4637240
• Update Time: 2025-07-04

2-(1-methyl-1H-1,2,3-triazol-4-yl)oxolan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-4-yl)oxolan-3-amine dihydrochloride

Additional information on 2-(1-methyl-1H-1,2,3-triazol-4-yl)oxolan-3-amine dihydrochloride

Introduction to 2-(1-methyl-1H-1,2,3-triazol-4-yl)oxolan-3-amine dihydrochloride (CAS No. 2094055-53-3)

2-(1-methyl-1H-1,2,3-triazol-4-yl)oxolan-3-amine dihydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2094055-53-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound incorporates a triazole moiety linked to an oxolane ring, which is further substituted with an amine group and a dihydrochloride salt form. Such structural features contribute to its unique pharmacological properties and potential therapeutic applications.

The triazole ring in 2-(1-methyl-1H-1,2,3-triazol-4-yl)oxolan-3-amine dihydrochloride is a well-known pharmacophore that has been widely explored in drug design due to its ability to interact with various biological targets. The presence of the methyl group on the triazole ring enhances its stability and bioavailability, making it an attractive scaffold for developing novel therapeutic agents. Additionally, the oxolane ring introduces a rigid structure that can optimize the binding affinity of the compound to its intended biological targets. The amine group and the dihydrochloride salt form further contribute to the compound's solubility and pharmacokinetic properties, which are crucial for its formulation and administration.

In recent years, there has been a growing interest in the development of compounds that target inflammation and immune responses. 2-(1-methyl-1H-1,2,3-triazol-4-yl)oxolan-3-amine dihydrochloride has shown potential in this area due to its ability to modulate inflammatory pathways. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that 2-(1-methyl-1H-1,2,3-triazol-4-yl)oxolan-3-amine dihydrochloride may have therapeutic applications in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the oxolane ring in this compound provides a unique structural motif that can interact with enzymes involved in metabolic pathways. Preliminary studies have indicated that 2-(1-methyl-1H-1,2,3-triazol-4-yl)oxolan-3-amine dihydrochloride can influence the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the synthesis of prostaglandins and leukotrienes—mediators of inflammation and pain. By modulating these enzymes, 2-(1-methyl-1H-1,2,3-triazol-4-yl)oxolan-3-aminedihydrochloride may offer a novel approach to managing pain and inflammatory conditions.

The synthesis of 2-(1-methyl-H-pyrazole[3',4':5',6']pyrimidin]-4(5')carboxylic acid ethyl ester) is another area where this compound has shown promise. Researchers have developed efficient synthetic routes that allow for the preparation of analogs with modified pharmacological properties. These synthetic strategies often involve multi-step organic transformations, including cyclization reactions to form the triazole and oxolane rings. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce various substituents onto the triazole ring, thereby enhancing the biological activity of the compound.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2-(1-methyl-H-pyrazole[3',4':5',6']pyrimidin]-4(5')carboxylic acid ethyl ester). Molecular docking studies have been used to predict the binding modes of these compounds to target proteins such as kinases and transcription factors. These studies have provided valuable insights into how structural modifications can improve binding affinity and selectivity. Additionally, virtual screening techniques have been employed to identify new analogs with enhanced therapeutic potential.

The pharmacokinetic properties of CAS No 2094055 53 3 are also critical factors that determine its clinical efficacy. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. However, further optimization is needed to improve its half-life and reduce potential drug-drug interactions. The dihydrochloride salt form enhances solubility, which is beneficial for formulation purposes. This solubility profile allows for the development of oral dosage forms such as tablets and capsules that can be easily administered to patients.

In conclusion,CAS No 2094055 53 3 represents a promising lead compound for further development in pharmaceutical research. Its unique structural features make it a versatile scaffold for designing molecules with targeted biological activities. The ability of this compound to modulate inflammatory pathways suggests potential therapeutic applications in chronic inflammatory diseases. Additionally,CAS No 2094055 53 3 offers opportunities for structural optimization through advanced synthetic methodologies and computational techniques. As research continues,CAS No 2094055 53 3 may emerge as a valuable candidate for clinical development in various therapeutic areas.